52580-29-7

Specification

• CAS No.: 52580-29-7
• Molecular Formula: C₂₄H₃₇N₇O₈
• Molecular Weight: 551.59

Introduction

Chemical Identity and Basic Properties

Angiotensin II (1-4) is an endogenous peptide fragment produced from Angiotensin I through the action of angiotensin-converting enzyme (ACE). This peptide represents the first four amino acids of the complete Angiotensin II sequence, which plays a crucial role in the renin-angiotensin-aldosterone system (RAAS). The compound is primarily used for research purposes to better understand the physiological mechanisms of blood pressure regulation and cardiovascular function.

Chemical Identification Parameters

The comprehensive identification parameters for compound 52580-29-7 provide essential information for researchers working with this peptide:

Parameter	Value
CAS Number	52580-29-7
Molecular Formula	C₂₄H₃₇N₇O₈
Molecular Weight	551.59 g/mol
Peptide Sequence	DRVY (One Letter Code)
Purity (Commercial)	≥99%

This tetrapeptide fragment contains specific amino acid residues that contribute to its biological activity and receptor interactions.

Structural Characteristics

The structural features of Angiotensin II (1-4) determine its biological activity and receptor binding properties. As a fragment of the full Angiotensin II octapeptide, it contains only the first four amino acids of the complete sequence.

Sequence Analysis

The single-letter code DRVY corresponds to the amino acid sequence Aspartic acid-Arginine-Valine-Tyrosine, which constitutes the N-terminal fragment of the complete Angiotensin II peptide. This specific sequence contributes to the compound's binding affinity for angiotensin receptors, although with different potency compared to the full octapeptide.

Biological Activity and Mechanism of Action

Angiotensin II (1-4) represents a fragment of the biologically active Angiotensin II, which exerts significant effects on the cardiovascular and renal systems. Understanding the biological activity of this fragment helps elucidate structure-activity relationships within the RAAS.

Receptor Binding

The full Angiotensin II peptide binds to AT II type 1 (AT1) receptors, stimulating G protein-coupled receptors (GPCRs) in vascular smooth muscle cells and increasing intracellular Ca²⁺ levels. While the fragment 52580-29-7 contains only the first four amino acids of the complete peptide, its interaction with receptors provides valuable insights into the structural requirements for receptor activation.

Physiological Effects

The complete Angiotensin II peptide exerts numerous physiological effects that are critical for cardiovascular and renal function:

Physiological System	Effects of Complete Angiotensin II
Cardiovascular	Vasoconstriction, increased blood pressure, cardiac remodeling
Renal	Regulation of Na⁺/H⁺ exchange in proximal tubules, modulation of renal blood flow and glomerular filtration rate
Neurological	Thirst sensation, response to baroreceptor reflex
Endocrine	Aldosterone secretion, electrolyte and free water homeostasis

The specific contribution of the 1-4 fragment to these effects is an area of ongoing research, as structure-activity relationships help elucidate the minimal structural requirements for biological activity.

Research Applications

Compound 52580-29-7 serves as a valuable research tool for investigating the RAAS and developing therapeutic strategies targeting cardiovascular and renal diseases.

Structure-Activity Relationship Studies

The tetrapeptide fragment enables researchers to investigate which portions of the Angiotensin II molecule are essential for specific biological activities. By studying fragments like 52580-29-7, scientists can develop more selective therapeutics targeting specific aspects of RAAS function while minimizing unwanted effects.

Pharmacological Applications

The insights gained from studying Angiotensin II fragments contribute to the development of angiotensin receptor blockers (ARBs) and other RAAS-targeting medications. These therapeutics are crucial in treating hypertension, heart failure, and kidney disease.

Clinical Relevance of Angiotensin II System

While 52580-29-7 itself is primarily a research compound, understanding Angiotensin II and its fragments has significant clinical implications.

Therapeutic Context

The systematic review of clinical experiences with IV Angiotensin II administration indicates that the complete peptide has an acceptable safety profile for use in humans, with potential applications in managing certain types of shock and hypotension. This research provides context for understanding how fragments like 52580-29-7 might influence therapeutic development.

Safety Measure	Implementation
Personal Protection	Use of gloves, lab coat, and appropriate eye protection
Handling	Work in properly ventilated areas or biological safety cabinets
Disposal	Follow institutional guidelines for biological and chemical waste
Exposure Response	Follow standard first aid procedures appropriate for peptide compounds

These precautions are consistent with general laboratory safety protocols rather than specific hazards of 52580-29-7.